4-[p-Chlorobenzoyl]-1-methylpiperidine

• Molecular Formula: C13H16ClNO
• Molecular Weight: 237.72 g/mol
• IUPAC Name: (4-chlorophenyl)-(1-methylpiperidin-4-yl)methanone
• InChI: InChI=1S/C13H16ClNO/c1-15-8-6-11(7-9-15)13(16)10-2-4-12(14)5-3-10/h2-5,11H,6-9H2,1H3
• InChI Key: PADAQXSTUYWENK-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)C(=O)C2=CC=C(C=C2)Cl

Description

4-[p-Chlorobenzoyl]-1-methylpiperidine is a useful research compound. Its molecular formula is C13H16ClNO and its molecular weight is 237.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cold suspension of anhydrous aluminum chloride (20 g, 75 mmol) in chlorobenzene 30 ml at 0° C. was added 1-methylpiperidine-4-carboxylic acid chloride in small portions and the resulted mixture was refluxed for 3 hours. The reaction mixture was cooled down, poured into ice water. The organic phase was discarded. The aqueous solution was washed with 2×50 ml ethyl ether, basified with potassium hydroxide pellet slowly to pH>10 and extracted with ethyl ether 4×50 ml. The combined organic solution was dried over sodium sulfate and concentrated to give 11.2 g of desired product in 85% yield.